Cas no 2166-31-6 (6-phenyl-2,3-dihydropyridazin-3-one)

• Product Name: 6-phenyl-2,3-dihydropyridazin-3-one
• CAS No: 2166-31-6
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD00114953
• CID: 254941
• PubChem ID: 253661540
• Update Time: 2025-11-02

6-phenyl-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-Phenylpyridazin-3(2H)-one
• 6-Phenyl-3(2H)-pyridazinone
• 3(2H)-Pyridazinone,6-phenyl-
• 6-PHENYL-2H-PYRIDAZIN-3-ONE
• 3-Hydroxy-6-phenylpyridazine
• 3-phenyl-1H-pyridazin-6-one
• 6-Phenyl-2,3-dihydropyridazin-3-one
• 6-phenylpyridazin-3-ol
• 3(2H)-Pyridazinone, 6-phenyl-
• NSC13399
• 6-phenylpyridazinone
• 6-phenyl-3-pyridazinol
• 6-Phenyl-pyridazin-3-ol
• ChemDiv2_002860
• NCIStruc2_000055
• NCIStruc1_000283
• MLS000522028
• KSC497I6D
• 6-Phenylpyridazin-3 (2H)-one
• 6-Phenyl-3-(2H)-pyridazinone
• AS-5689
• Z432063060
• BB 0218389
• STR05617
• 2166-31-6
• EN300-50491
• 6-Phenyl-3(2H)-pyridazinone, 98%
• 6-phenyl-3-pyridazinone
• SY023992
• NCI13399
• AKOS002810644
• NCGC00096276-01
• 6-phenyl-pyri-dazin-3(2H)-one
• EU-0029943
• NS00026934
• FT-0684004
• CYCLOHEXYLPHOSPHONICDICHLORIDE
• CHEMBL1536043
• CCG-41862
• AM84764
• NCGC00013155-02
• SR-01000631909-1
• AKOS002810681
• NCI60_000751
• F0921-7014
• 5P-527S
• SMR000132436
• 3-Phenyl-6-pyridazone
• W-206664
• HMS2488F10
• EINECS 218-505-1
• HMS1377B22
• NSC 13399
• AC-907/30063009
• UNII-4XCL934PMP
• NSC-13399
• CCG-37622
• 4XCL934PMP
• MFCD00114953
• IJUIPRDMWWBTTQ-UHFFFAOYSA-N
• SCHEMBL482059
• NCGC00013155
• P2060
• CS-W002383
• DTXSID10176043
• ALBB-015965
• STK943767
• DB-013026
• 6-phenyl-2,3-dihydropyridazin-3-one

• MDL： MFCD00114953
• Inchi： 1S/C10H8N2O/c13-10-7-6-9(11-12-10)8-4-2-1-3-5-8/h1-7H,(H,12,13)
• InChI Key： IJUIPRDMWWBTTQ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C2C=CC=CC=2)=NN1

Computed Properties

• Exact Mass: 172.06400
• Monoisotopic Mass: 172.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.3
• Topological Polar Surface Area: 41.5

Experimental Properties

• Color/Form: Not determined
• Density: 1.2
• Melting Point: 201.0 to 205.0 deg-C
• Boiling Point: 403.8℃ at 760 mmHg
• Flash Point: 198°C
• Refractive Index: 1.623
• PSA: 45.75000
• LogP: 1.43690
• λmax: 249(HCl aq.)(lit.)
• Solubility: Not determined

6-phenyl-2,3-dihydropyridazin-3-one Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 6-phenyl-2,3-dihydropyridazin-3-one

Comprehensive Overview of 6-Phenyl-2,3-dihydropyridazin-3-one (CAS No. 2166-31-6): Properties, Applications, and Market Insights

6-Phenyl-2,3-dihydropyridazin-3-one (CAS No. 2166-31-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This pyridazinone derivative features a phenyl group at the 6-position, which contributes to its unique chemical properties and biological activities. Researchers are particularly interested in its potential as a scaffold for drug discovery, especially in the development of novel anti-inflammatory and cardiovascular agents.

The molecular structure of 6-phenyl-2,3-dihydropyridazin-3-one consists of a partially saturated pyridazine ring system with a ketone functionality at the 3-position. This configuration makes it an excellent candidate for medicinal chemistry applications, as it can serve as a versatile building block for more complex molecules. Recent studies have explored its use in creating selective enzyme inhibitors, particularly targeting kinases and phosphodiesterases that play crucial roles in cellular signaling pathways.

In the context of current research trends, 6-phenyl-2,3-dihydropyridazin-3-one derivatives are being investigated for their potential in addressing modern healthcare challenges. Scientists are examining their application in neurodegenerative disease treatment, with preliminary studies suggesting possible benefits in Alzheimer's and Parkinson's disease models. The compound's ability to modulate specific biological targets makes it particularly relevant in the era of precision medicine and personalized therapeutic approaches.

The synthesis of CAS 2166-31-6 typically involves cyclization reactions of appropriate precursors, with various synthetic routes offering different yields and purity levels. Recent advancements in green chemistry have led to more environmentally friendly production methods, addressing growing concerns about sustainable pharmaceutical manufacturing. These improved synthetic protocols often result in higher yields while reducing hazardous byproducts, making the compound more accessible for research and development purposes.

From a commercial perspective, the demand for 6-phenyl-2,3-dihydropyridazin-3-one has been steadily increasing, particularly from pharmaceutical companies engaged in small molecule drug development. Market analysts note that the compound's versatility as a synthetic intermediate contributes to its growing importance in the fine chemicals sector. Several specialty chemical suppliers now offer this compound in various quantities, catering to both academic researchers and industrial applications.

Quality control aspects of 6-phenyl-2,3-dihydropyridazin-3-one production are critical, with analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry being routinely employed to ensure product consistency. The compound typically appears as a white to off-white crystalline powder with defined melting characteristics. Proper storage conditions, including protection from moisture and light, are essential to maintain its stability over extended periods.

Recent patent literature reveals growing interest in pyridazinone-based compounds, with several applications specifically mentioning derivatives of 6-phenyl-2,3-dihydropyridazin-3-one. These patents cover a wide range of therapeutic areas, from metabolic disorders to oncological indications, highlighting the compound's potential across multiple disease categories. This intellectual property activity suggests that the molecule will remain relevant in drug discovery pipelines for the foreseeable future.

In academic circles, research on CAS 2166-31-6 continues to expand, with recent publications exploring its use in creating novel fluorescence probes for biological imaging. The compound's structural features allow for relatively straightforward derivatization, enabling scientists to tailor its properties for specific applications. This adaptability makes it particularly valuable in the development of research tools and diagnostic agents.

Environmental and safety considerations for 6-phenyl-2,3-dihydropyridazin-3-one are generally favorable compared to many other heterocyclic compounds. While standard laboratory precautions should always be observed, the compound does not present unusual handling challenges. This characteristic enhances its appeal for widespread use in research settings and potential scale-up for commercial applications.

Looking ahead, the future of 6-phenyl-2,3-dihydropyridazin-3-one research appears promising, with several potential directions emerging. These include exploration of its catalytic applications in organic synthesis, investigation of its photophysical properties for materials science applications, and continued development of therapeutic derivatives. As synthetic methodologies advance and biological screening techniques become more sophisticated, the full potential of this versatile compound is likely to be further unlocked.

For researchers considering working with 6-phenyl-2,3-dihydropyridazin-3-one, it's worth noting that the compound offers an excellent balance of synthetic accessibility and structural complexity. Its relatively straightforward preparation from commercially available starting materials makes it accessible to most synthetic laboratories, while its potential for diverse functionalization provides ample opportunities for innovation. These characteristics position it as a valuable tool in both academic and industrial research settings.

The growing body of literature surrounding CAS 2166-31-6 suggests that this compound will continue to play an important role in chemical research. Its applications span multiple disciplines, from medicinal chemistry to materials science, making it a truly interdisciplinary research subject. As our understanding of its properties and potential applications deepens, 6-phenyl-2,3-dihydropyridazin-3-one is likely to remain a focus of scientific investigation for years to come.